Cas no 2171680-07-0 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid)

4-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid is a specialized Fmoc-protected amino acid derivative featuring a thiomorpholine ring and an alkyne functionality. Its key advantages include compatibility with solid-phase peptide synthesis (SPPS), enabling selective incorporation into peptide chains via standard Fmoc deprotection protocols. The alkyne group facilitates click chemistry applications, such as Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), for site-specific bioconjugation or labeling. The thiomorpholine moiety enhances structural diversity, potentially improving peptide stability or bioactivity. This compound is particularly valuable in medicinal chemistry and chemical biology for designing peptide-based probes, therapeutics, or biomaterials with tailored functionalization capabilities. Its high purity and well-defined reactivity ensure reproducibility in synthetic workflows.
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid structure
2171680-07-0 structure
Product Name:4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid
CAS No:2171680-07-0
MF:C26H26N2O5S
MW:478.560045719147
CID:5921876
PubChem ID:165536359
Update Time:2025-06-08

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid
    • 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid
    • 2171680-07-0
    • EN300-1473437
    • Inchi: 1S/C26H26N2O5S/c1-2-3-12-22(24(29)28-13-14-34-23(15-28)25(30)31)27-26(32)33-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-23H,12-16H2,1H3,(H,27,32)(H,30,31)
    • InChI Key: VWNSPJLDLLETBX-UHFFFAOYSA-N
    • SMILES: S1CCN(C(C(CC#CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

  • Exact Mass: 478.15624311g/mol
  • Monoisotopic Mass: 478.15624311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 814
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 121Ų

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1473437-0.05g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid
2171680-07-0
0.05g
$2829.0 2023-06-06
Enamine
EN300-1473437-0.1g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid
2171680-07-0
0.1g
$2963.0 2023-06-06
Enamine
EN300-1473437-0.25g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid
2171680-07-0
0.25g
$3099.0 2023-06-06
Enamine
EN300-1473437-0.5g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid
2171680-07-0
0.5g
$3233.0 2023-06-06
Enamine
EN300-1473437-1.0g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid
2171680-07-0
1g
$3368.0 2023-06-06
Enamine
EN300-1473437-2.5g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid
2171680-07-0
2.5g
$6602.0 2023-06-06
Enamine
EN300-1473437-5.0g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid
2171680-07-0
5g
$9769.0 2023-06-06
Enamine
EN300-1473437-10.0g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid
2171680-07-0
10g
$14487.0 2023-06-06
Enamine
EN300-1473437-50mg
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid
2171680-07-0
50mg
$2829.0 2023-09-29
Enamine
EN300-1473437-100mg
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid
2171680-07-0
100mg
$2963.0 2023-09-29

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid Related Literature

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid (CAS No. 2171680-07-0)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid (CAS No. 2171680-07-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino group, and a thiomorpholine ring. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential component in the synthesis of complex peptides and peptidomimetics. The presence of the amino group and the thiomorpholine ring further enhances the compound's versatility, as these functional groups can participate in a variety of chemical reactions and interactions with biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents that can target specific biological pathways with high selectivity and efficacy. 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid has shown promise in this regard, particularly in the context of protein-protein interactions (PPIs) and enzyme inhibition. PPIs are crucial for many cellular processes, including signal transduction, cell cycle regulation, and apoptosis. By modulating these interactions, this compound could potentially be used to develop new treatments for various diseases, such as cancer, neurodegenerative disorders, and inflammatory conditions.

The thiomorpholine ring in the structure of this compound is particularly noteworthy due to its ability to form stable complexes with metal ions. This property has been exploited in the development of metal-based drugs and imaging agents. For example, thiomorpholine derivatives have been used as chelating agents for radiometals in positron emission tomography (PET) imaging, which is a non-invasive technique used to visualize and quantify biological processes in living organisms.

In addition to its potential therapeutic applications, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid has also been studied for its use as a building block in supramolecular chemistry. Supramolecular assemblies are formed through non-covalent interactions such as hydrogen bonding, π-stacking, and van der Waals forces. These assemblies have found applications in areas such as drug delivery systems, catalysis, and materials science.

The synthesis of this compound typically involves several steps, including the protection of the amino group with the Fmoc group, the introduction of the thiomorpholine ring, and the formation of the hexynoyl moiety. The choice of synthetic route can significantly impact the yield and purity of the final product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly approaches to producing this compound on a larger scale.

Clinical trials involving compounds with similar structures have shown promising results in terms of safety and efficacy. For instance, a related thiomorpholine derivative was evaluated for its anti-inflammatory properties and demonstrated significant reduction in inflammation markers without causing severe side effects. These findings suggest that 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid could be a valuable candidate for further preclinical and clinical investigation.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid (CAS No. 2171680-07-0) is a multifunctional compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new therapeutic agents, imaging agents, and supramolecular assemblies. Ongoing research into this compound is likely to uncover even more exciting possibilities for its use in various scientific and medical fields.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd